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Compound of Interest

Compound Name: 2-Pyridylethylamine hydrochloride

Cat. No.: B8803217 Get Quote

Technical Support Center: 2-Pyridylethylamine
Hydrochloride
This technical support center provides guidance on the solubility of 2-Pyridylethylamine
hydrochloride in DMSO and water, along with troubleshooting advice and experimental

protocols for researchers, scientists, and drug development professionals.

Solubility Data
The solubility of 2-Pyridylethylamine hydrochloride can vary between suppliers and is

dependent on the specific batch and solvent quality. Below is a summary of reported solubility

data.
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Solvent
Concentration
(mg/mL)

Concentration
(mM)

Source(s)

DMSO 125 640.72 [1]

9.75 50

<9.75 - [2]

- 50 [3]

Water <19.51 - [2]

- 100 [3]

Note: The molecular weight of 2-Pyridylethylamine dihydrochloride is 195.09 g/mol .[1][3][4]

Frequently Asked Questions (FAQs) and
Troubleshooting
This section addresses common issues encountered when dissolving 2-Pyridylethylamine
hydrochloride.

Q1: Why do I see different solubility values for 2-Pyridylethylamine hydrochloride from

different suppliers?

A1: Discrepancies in reported solubility can arise from several factors, including differences in

the crystalline form of the compound, purity levels, and the methods used to determine

solubility. Always refer to the batch-specific data on the Certificate of Analysis (CoA) if

available.

Q2: My 2-Pyridylethylamine hydrochloride is not dissolving in DMSO, even at a

concentration that is reported to be soluble. What should I do?

A2: If you are experiencing difficulty dissolving the compound in DMSO, consider the following

troubleshooting steps:

Use fresh, high-quality DMSO: DMSO is hygroscopic, meaning it readily absorbs moisture

from the air. The presence of water in DMSO can significantly decrease the solubility of
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many compounds.[1][5] It is recommended to use a fresh, unopened bottle or an anhydrous

grade of DMSO.

Apply sonication: Gentle heating in a warm water bath (e.g., 37°C) or sonication can aid in

dissolution. MedChemExpress specifically notes that ultrasonic treatment may be needed to

dissolve 2-Pyridylethylamine hydrochloride in DMSO.[1]

Vortexing: Ensure the solution is mixed thoroughly by vortexing.

Q3: Can I store stock solutions of 2-Pyridylethylamine hydrochloride? If so, under what

conditions?

A3: Yes, stock solutions can be stored, but proper conditions are crucial to maintain the

compound's stability. For solutions in DMSO, it is recommended to store them at -20°C for up

to one month or at -80°C for up to six months.[1][4] Always store solutions in tightly sealed

containers to prevent solvent evaporation and moisture absorption.[1][4] It is generally advised

to use freshly prepared solutions whenever possible.[2]

Q4: I observed precipitation in my stock solution after storing it in the freezer. What should I

do?

A4: Precipitation upon freezing is a common issue. Before use, allow the vial to warm to room

temperature and then vortex thoroughly to ensure all the solute has redissolved. You can also

briefly sonicate the solution to aid in redissolution.

Experimental Protocols
Protocol for Preparing a 50 mM Stock Solution in DMSO

Weigh the Compound: Accurately weigh out the required amount of 2-Pyridylethylamine
hydrochloride. For 1 mL of a 50 mM solution, you will need 9.75 mg (Molecular Weight:

195.09 g/mol ).

Add Solvent: Add the appropriate volume of fresh, anhydrous DMSO to the vial containing

the compound.
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Facilitate Dissolution: Vortex the solution for 1-2 minutes. If the compound has not fully

dissolved, place the vial in an ultrasonic water bath for 5-10 minutes. Gentle warming (e.g.,

37°C) can also be applied.

Confirm Dissolution: Visually inspect the solution to ensure there are no visible particles.

Storage: If not for immediate use, store the stock solution at -20°C or -80°C in a tightly

sealed container.

Protocol for Preparing a 100 mM Stock Solution in Water

Weigh the Compound: Accurately weigh out the required amount of 2-Pyridylethylamine
hydrochloride. For 1 mL of a 100 mM solution, you will need 19.51 mg.

Add Solvent: Add the appropriate volume of high-purity water (e.g., deionized or distilled) to

the vial.

Facilitate Dissolution: Vortex the solution thoroughly. Most sources indicate good solubility in

water, and it should dissolve readily.[3]

Confirm Dissolution: Ensure the solution is clear and free of particulates.

Storage: For aqueous solutions, it is best to prepare them fresh. If short-term storage is

necessary, store at 2-8°C for a few days. For longer-term storage, consider sterile filtering

the solution and storing at -20°C.
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Caption: Experimental workflow for dissolving 2-Pyridylethylamine hydrochloride.
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Caption: Troubleshooting guide for solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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